Cas no 94278-44-1 (1-Oxaspiro[4.5]decane,8-(1,1-dimethylethyl)-3-methyl-)
94278-44-1 structure
Product Name:1-Oxaspiro[4.5]decane,8-(1,1-dimethylethyl)-3-methyl-
CAS No:94278-44-1
MF:C14H26O
MW:210.355644702911
CID:810614
PubChem ID:44152350
Update Time:2025-04-19
1-Oxaspiro[4.5]decane,8-(1,1-dimethylethyl)-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Oxaspiro[4.5]decane,8-(1,1-dimethylethyl)-3-methyl-
- 8-(1,1-dimethylethyl)-3-methyl-1-oxaspiro[4.5]decane
- 8-tert-butyl-3-methyl-1-oxaspiro[4.5]decane
- 8-(1,1-Dimethylethyl)-3-methyl-1-oxaspiro(4.5)decane
- NS00066562
- EINECS 304-735-0
- 94278-44-1
- DTXSID10915757
-
- Inchi: 1S/C14H26O/c1-11-9-14(15-10-11)7-5-12(6-8-14)13(2,3)4/h11-12H,5-10H2,1-4H3
- InChI Key: FHNJABUFDVGIFH-UHFFFAOYSA-N
- SMILES: O1CC(C)CC21CCC(C(C)(C)C)CC2
Computed Properties
- Exact Mass: 210.198
- Monoisotopic Mass: 210.198
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 9.2A^2
- XLogP3: 4.1
Experimental Properties
- Density: 0.91
- Boiling Point: 244.4°C at 760 mmHg
- Flash Point: 90.4°C
- Refractive Index: 1.471
1-Oxaspiro[4.5]decane,8-(1,1-dimethylethyl)-3-methyl- Related Literature
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
94278-44-1 (1-Oxaspiro[4.5]decane,8-(1,1-dimethylethyl)-3-methyl-) Related Products
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